Cas no 457957-86-7 (N-(3,5-dibromopyridin-2-yl)acetamide)

• Product Name: N-(3,5-dibromopyridin-2-yl)acetamide
• CAS No: 457957-86-7
• MF: C₆H₄Br₂N₂O
• MW: 279.916759490967
• MDL: MFCD08062676
• CID: 2083223
• PubChem ID: 3267783
• Update Time: 2025-05-19

N-(3,5-dibromopyridin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dibromopyridin-2-yl)acetamide
• SCHEMBL9903454
• N-(3,5-dibromopyridin-2-yl)formamide
• C75232
• STK066976
• AKOS003596856
• DS-19860
• 457957-86-7
• CS-0160430
• MFCD02602279

• MDL： MFCD08062676
• Inchi： 1S/C6H4Br2N2O/c7-4-1-5(8)6(9-2-4)10-3-11/h1-3H,(H,9,10,11)
• InChI Key： LSZRUKFNQFKWJW-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CN=C1NC=O)Br

Computed Properties

• Exact Mass: 279.86699g/mol
• Monoisotopic Mass: 277.86904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 42Ų

Additional information on N-(3,5-dibromopyridin-2-yl)acetamide

N-(3,5-dibromopyridin-2-yl)acetamide (CAS 457957-86-7): A Comprehensive Overview

N-(3,5-dibromopyridin-2-yl)acetamide (CAS 457957-86-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and material science. This brominated pyridine derivative is characterized by its unique molecular structure, which combines a pyridine ring with two bromine substituents and an acetamide functional group. The compound's chemical formula is C7H6Br2N2O, and it exhibits a molecular weight of 293.94 g/mol. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and specialty chemical synthesis.

The physical and chemical properties of N-(3,5-dibromopyridin-2-yl)acetamide make it particularly valuable for various synthetic applications. The compound typically appears as a white to off-white crystalline powder with moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dichloromethane. Its melting point ranges between 150-155°C, and it demonstrates good stability under standard laboratory conditions. The presence of two bromine atoms at the 3 and 5 positions of the pyridine ring enhances the compound's reactivity, making it a versatile intermediate in cross-coupling reactions and other important transformations in organic synthesis.

In the pharmaceutical industry, N-(3,5-dibromopyridin-2-yl)acetamide serves as a crucial building block for the development of novel drug candidates. Recent studies have explored its potential as a precursor for kinase inhibitors, which are increasingly important in cancer therapy. The compound's structural features allow for efficient modification, enabling medicinal chemists to create diverse molecular architectures. With the growing demand for targeted therapies in oncology, this compound has become particularly relevant in drug discovery programs focused on protein kinase modulation.

The agrochemical sector has also shown interest in N-(3,5-dibromopyridin-2-yl)acetamide as a potential intermediate for crop protection agents. Researchers are investigating its derivatives as possible fungicides or bactericides, especially in light of increasing concerns about pesticide resistance and the need for more sustainable agricultural solutions. The compound's brominated pyridine core offers unique interactions with biological targets, potentially leading to novel modes of action against plant pathogens.

From a synthetic chemistry perspective, N-(3,5-dibromopyridin-2-yl)acetamide offers several advantages. The bromine atoms serve as excellent leaving groups in nucleophilic aromatic substitution reactions, while the acetamide moiety can participate in various condensation and cyclization reactions. These properties make the compound valuable for constructing complex heterocyclic systems that are prevalent in many biologically active molecules. Recent publications have highlighted its use in palladium-catalyzed coupling reactions, where it serves as a reliable partner for Suzuki-Miyaura and Buchwald-Hartwig couplings.

The market for N-(3,5-dibromopyridin-2-yl)acetamide has shown steady growth in recent years, driven by increasing research activities in both academic and industrial settings. Manufacturers have responded by improving synthesis protocols to enhance yield and purity while reducing production costs. Current market trends indicate growing demand from contract research organizations (CROs) and pharmaceutical companies engaged in small molecule drug discovery. The compound's CAS number (457957-86-7) has become a frequently searched identifier in chemical databases and procurement platforms.

Quality control and analytical characterization of N-(3,5-dibromopyridin-2-yl)acetamide typically involve techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for research and development applications. The availability of high-quality analytical data has contributed to the compound's widespread adoption in various chemical synthesis workflows.

Environmental and safety considerations for N-(3,5-dibromopyridin-2-yl)acetamide follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses should be used when handling the compound. Storage recommendations typically include keeping the material in a cool, dry place away from strong oxidizers. Researchers should consult the material safety data sheet (MSDS) for specific handling instructions.

Future research directions for N-(3,5-dibromopyridin-2-yl)acetamide are likely to focus on expanding its utility in medicinal chemistry and exploring novel synthetic applications. With the increasing emphasis on fragment-based drug design and the need for diverse chemical scaffolds in screening libraries, this compound may see expanded use in early-stage drug discovery. Additionally, its potential applications in materials science, particularly in the development of organic electronic materials, represent an emerging area of interest.

For researchers seeking N-(3,5-dibromopyridin-2-yl)acetamide suppliers, several specialty chemical manufacturers offer the compound in various quantities, from milligram-scale for initial evaluation to kilogram quantities for process development. Procurement specialists should verify the supplier's quality control processes and request certificates of analysis to ensure material suitability for their specific applications. The compound's availability through multiple vendors has improved in recent years, reflecting its growing importance in chemical research and development.